Cas no 80547-64-4 (Benzoic acid, 3-hydroxy-5-iodo-4-methoxy-)

• Product Name: Benzoic acid, 3-hydroxy-5-iodo-4-methoxy-
• CAS No: 80547-64-4
• MF: C₈H₇IO₄
• MW: 294.043255090714
• CID: 705451
• PubChem ID: 12928011
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-5-iodo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-5-iodo-4-methoxy-
• 3-hydroxy-5-iodo-4-methoxybenzoic acid
• DTXSID70513192
• 80547-64-4
• 3-Hydroxy-5-iodo-4-methoxy-benzoic acid
• CHEMBL89875
• BDBM50405312

• Inchi： 1S/C8H7IO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： YXNCCNCDWFYWFO-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=CC(=C1OC)O

Computed Properties

• Exact Mass: 293.93891g/mol
• Monoisotopic Mass: 293.93891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų